Cas no 42290-97-1 (3-Methyl-1-phenylbutan-1-amine)

3-Methyl-1-phenylbutan-1-amine Properties

Names and Identifiers

• 3-Methyl-1-phenylbutylamine
• 3-methyl-1-phenylbutan-1-amine
• 3-METHYL-1-PHENYL-BUTYLAMINE
• Benzenemethanamine, a-(2-methylpropyl)-
• 11-Amino-1-isoamyl-benzol
• (S)-3-METHYL-1-PHENYLBUTAN-1-AMINE
• (R)-3-METHYL-1-PHENYLBUTAN-1-AMINE
• (3-methyl-1-phenylbutyl)amine hydrochloride
• ZTLDKBMTEANJRD-UHFFFAOYSA-N
• HMS1748L06
• STK873753
• BBL003827
• RP22636
• ST2405131
• AB00248
• AB0024862
• W6216
• AM20050046
• Y11320
• AKOS016842310
• CS-0154248
• SB76468
• 3-Methyl-1-phenylbutylamine HCl
• 612499-42-0
• SCHEMBL5914545
• MFCD06385605
• A872914
• 42290-97-1
• EN300-12272
• J-512833
• AKOS000122975
• DTXSID00406947
• NCGC00322369-01
• Z85929891
• AB01106507-03
• ALBB-027102
• benzene, (1-amino-3-methyl)butyl-
• +Expand

• MDL： MFCD06385605
• InChIKey： ZTLDKBMTEANJRD-UHFFFAOYSA-N
• Inchi： 1S/C11H17N/c1-9(2)8-11(12)10-6-4-3-5-7-10/h3-7,9,11H,8,12H2,1-2H3
• SMILES： N([H])([H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 163.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 149.12
• Heavy Atom Count: 12
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 3.43280
• PSA: 26.02000
• Refractive Index: 1.514
• Boiling Point: 237.2ºC at 760 mmHg
• Flash Point: 99.5ºC
• Density: 0.924g/cm3

3-Methyl-1-phenylbutan-1-amine Security Information

3-Methyl-1-phenylbutan-1-amine Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%